1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one

• IUPAC Name: 1-(4-aminopiperidin-1-yl)-2-pyrazol-1-ylethanone
• InChI: InChI=1S/C10H16N4O/c11-9-2-6-13(7-3-9)10(15)8-14-5-1-4-12-14/h1,4-5,9H,2-3,6-8,11H2
• InChI Key: TWJJCOIWBOVCJG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C(=O)CN2C=CC=N2
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one, also known as 4-amino-1-piperidin-2-pyrazole, is an organic compound with a molecular formula of C6H12N4O and a molecular weight of 156.18 g/mol. It is an aromatic heterocyclic amine that is used in the synthesis of various drugs, including analgesics, anti-inflammatory agents, and anticonvulsants. 4-amino-1-piperidin-2-pyrazole has a range of applications in the scientific research field, such as in drug synthesis, drug delivery, and drug targeting.

Scientific Research Applications

1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-oneperidin-2-pyrazole has a range of applications in the scientific research field. It is used as a building block for the synthesis of various drugs, including analgesics, anti-inflammatory agents, and anticonvulsants. It is also used as a drug delivery agent, as it can be used to deliver drugs to specific sites in the body. Additionally, 1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-oneperidin-2-pyrazole can be used as a drug targeting agent, as it can be used to target specific receptors or cells in the body.

Mechanism of Action

The mechanism of action of 1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-oneperidin-2-pyrazole is not fully understood. However, it is believed that the compound interacts with the amino acids in proteins in the body, which can lead to changes in the protein structure and function. Additionally, it is thought that 1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-oneperidin-2-pyrazole may interact with receptors in the body, which could lead to changes in the activity of the receptor.
Biochemical and Physiological Effects
1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-oneperidin-2-pyrazole has a range of biochemical and physiological effects in the body. It is believed to have anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been shown to have an effect on the central nervous system, as it has been shown to reduce levels of anxiety and depression in animal studies.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-oneperidin-2-pyrazole in lab experiments is that it is relatively easy to synthesize and use. Additionally, it has a range of applications in the scientific research field, making it a versatile compound. However, there are some limitations to using 1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-oneperidin-2-pyrazole in lab experiments. For example, the compound can be toxic in high concentrations, and it can also have adverse effects on the central nervous system.

Future Directions

The future of 1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-oneperidin-2-pyrazole is promising, as there are a number of potential applications for the compound. One potential application is in the development of novel drugs, as the compound could be used as a building block for the synthesis of various drugs. Additionally, 1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-oneperidin-2-pyrazole could be used in drug delivery and drug targeting, as it has been shown to interact with receptors in the body. Finally, further research is needed to fully understand the biochemical and physiological effects of 1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-oneperidin-2-pyrazole, as well as to develop new methods for synthesizing the compound.